Cas no 63745-62-0 (Ethyl 2-iminocyclopentanecarboxylate)

• Product Name: Ethyl 2-iminocyclopentanecarboxylate
• CAS No: 63745-62-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1038356
• PubChem ID: 23344256
• Update Time: 2025-09-28

Ethyl 2-iminocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iminocyclopentanecarboxylate
• ethyl 2-iminocyclopentane-1-carboxylate
• AGN-PC-00HYM1
• AK100812
• ANW-69902
• CTK8C3279
• Cyclopentanecarboxylic acid, 2-imino-, ethyl ester
• KB-252663
• 63745-62-0
• SCHEMBL11458476
• Ethyl2-iminocyclopentanecarboxylate
• A868044
• DTXSID20633218

• MDL： MFCD23135799
• Inchi： 1S/C8H13NO2/c1-2-11-8(10)6-4-3-5-7(6)9/h6,9H,2-5H2,1H3
• InChI Key： GNLAHSZXCWBSSU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CCC1)=N)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.15

Additional information on Ethyl 2-iminocyclopentanecarboxylate

Ethyl 2-iminocyclopentanecarboxylate (CAS No. 63745-62-0): A Comprehensive Overview

Ethyl 2-iminocyclopentanecarboxylate, identified by its CAS number 63745-62-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkanecarboxylates and features an imine functional group, making it a versatile intermediate in synthetic chemistry. The unique structural properties of Ethyl 2-iminocyclopentanecarboxylate have garnered attention for its potential applications in drug development and material science.

The chemical structure of Ethyl 2-iminocyclopentanecarboxylate consists of a cyclopentane ring substituted with a carboxylate group and an imine moiety. This configuration imparts distinct reactivity, allowing it to participate in various chemical transformations such as nucleophilic addition, condensation reactions, and cyclization processes. These characteristics make it a valuable building block for constructing more complex molecules, particularly in the synthesis of heterocyclic compounds that are prevalent in medicinal chemistry.

In recent years, Ethyl 2-iminocyclopentanecarboxylate has been explored for its role in the development of novel therapeutic agents. Its imine group can undergo facile reactions with nucleophiles, enabling the formation of amide bonds, which are crucial in peptide and protein synthesis. This property has been leveraged in the design of peptidomimetics and protease inhibitors, areas where precise molecular modifications are essential for achieving high affinity and selectivity.

Moreover, the cyclopentane ring in Ethyl 2-iminocyclopentanecarboxylate contributes to the compound's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Studies have demonstrated its utility in the synthesis of bioactive molecules that target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression.

The synthesis of Ethyl 2-iminocyclopentanecarboxylate typically involves multi-step organic reactions, starting from readily available precursors such as cyclopentanone and ethyl chloroformate. The introduction of the imine group is often achieved through condensation reactions with ammonia or amines, followed by deprotonation to stabilize the double bond character of the imine. These synthetic routes highlight the compound's accessibility and suitability for large-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-iminocyclopentanecarboxylate's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. Such simulations are invaluable for predicting drug-like properties and optimizing molecular structures to improve pharmacological efficacy.

In conclusion, Ethyl 2-iminocyclopentanecarboxylate (CAS No. 63745-62-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with therapeutic relevance. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.